Cas no 1105209-84-4 (7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

7-(3-Chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core substituted with a 3-chlorophenyl group at the 7-position and a 3-methoxybenzyl moiety at the 3-position. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry research targeting kinase inhibition or other enzyme-modulating applications. The chlorophenyl and methoxybenzyl substituents enhance lipophilicity and binding affinity, making it a promising scaffold for drug discovery. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The compound's well-defined molecular architecture ensures reproducibility in research applications, supporting its use as a key intermediate or bioactive probe in pharmaceutical development.

7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one structure

1105209-84-4 structure

Product Name:7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

CAS No:1105209-84-4

MF:C₂₀H₁₅ClN₂O₂S

MW:382.863302469254

CID:5386427

Update Time:2025-05-20

7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
- 7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
- Inchi： 1S/C20H15ClN2O2S/c1-25-16-7-2-4-13(8-16)10-23-12-22-18-17(11-26-19(18)20(23)24)14-5-3-6-15(21)9-14/h2-9,11-12H,10H2,1H3
- InChI Key： UPZIGSPIIDJKJQ-UHFFFAOYSA-N
- SMILES： C1N(CC2=CC=CC(OC)=C2)C(=O)C2SC=C(C3=CC=CC(Cl)=C3)C=2N=1

7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-7631-2μmol	7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105209-84-4	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-7631-1mg	7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105209-84-4	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-7631-2mg	7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105209-84-4	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-7631-3mg	7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105209-84-4	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-7631-4mg	7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one	1105209-84-4	90%+	4mg	$66.0	2023-04-26

7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

7-(3-Chlorophenyl)-3-[(3-Methoxyphenyl)Methyl]-3H,4H-Thieno[3,2-d]Pyrimidin-4-One: A Comprehensive Overview

The compound 7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one, with CAS No. 1105209-84-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidinones, which are known for their potential therapeutic applications. The molecule's structure is characterized by a thieno[3,2-d]pyrimidine ring system fused with a thiophene moiety, along with substituents at positions 7 and 3 that contribute to its unique properties.

The thienopyrimidine core of this compound is a heterocyclic structure that has been extensively studied for its ability to interact with various biological targets. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor signaling pathways. The presence of the 3-chlorophenyl group at position 7 introduces electronic effects that can influence the compound's pharmacokinetic properties, such as absorption and distribution. Meanwhile, the (3-methoxyphenyl)methyl group at position 3 adds steric bulk and potentially enhances solubility or bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient construction of this complex molecule. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed coupling processes, to assemble the thienopyrimidine framework. These methods not only improve yield but also allow for fine-tuning of substituents to optimize biological activity. For instance, the substitution pattern on the phenyl rings can be manipulated to enhance binding affinity to specific targets.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of kinase activity. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The ability of this compound to inhibit specific kinases makes it a valuable candidate for drug development programs targeting these conditions.

Moreover, the thienopyrimidine scaffold has been explored for its potential as an anticancer agent. Studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by targeting key regulatory proteins. The substitution at position 7 with a chlorophenyl group may enhance selectivity for cancer cells over normal cells, thereby reducing off-target effects.

The synthesis and characterization of this compound have been reported in several high-impact journals, underscoring its scientific significance. Researchers have utilized advanced analytical techniques such as NMR spectroscopy and X-ray crystallography to confirm its structure and investigate its conformational properties. These insights are crucial for understanding how the molecule interacts with biological systems.

In conclusion, 7-(3-chlorophenyl)-3-[(3-methoxyphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one represents a cutting-edge advancement in heterocyclic chemistry with promising therapeutic applications. Its unique structure and substituent effects make it a compelling candidate for further exploration in drug discovery programs. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.